2-(4-chlorophenyl)-N-(1-methylbutyl)acetamide

• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-pentan-2-ylacetamide
• InChI: InChI=1S/C13H18ClNO/c1-3-4-10(2)15-13(16)9-11-5-7-12(14)8-6-11/h5-8,10H,3-4,9H2,1-2H3,(H,15,16)
• InChI Key: BNRDXCWHFAVAPC-UHFFFAOYSA-N
• SMILES: CCCC(C)NC(=O)CC1=CC=C(C=C1)Cl

Description

2-(4-chlorophenyl)-N-(1-methylbutyl)acetamide, commonly known as CMA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CMA belongs to the class of compounds known as acetanilides, which have been widely studied for their analgesic and anti-inflammatory properties. In

Mechanism of Action

The mechanism of action of CMA is not fully understood, but it is thought to involve the inhibition of prostaglandin synthesis. Prostaglandins are lipid molecules that play a key role in the inflammatory response. By inhibiting their synthesis, CMA may reduce inflammation and pain. CMA may also act on other targets in the nervous system, such as opioid receptors, which could contribute to its analgesic effects.
Biochemical and Physiological Effects
CMA has been shown to have a number of biochemical and physiological effects. In animal studies, CMA has been shown to reduce inflammation, pain, and fever. CMA has also been shown to have a sedative effect, which could be useful for the treatment of anxiety and insomnia.

Advantages and Limitations for Lab Experiments

One advantage of CMA is that it has a well-established synthesis method, which makes it readily available for research purposes. CMA is also relatively stable and can be stored for extended periods of time without degradation. However, one limitation of CMA is that it is not very water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on CMA. One area of interest is its potential use as a treatment for neuropathic pain, which is a type of chronic pain that is difficult to treat with current medications. CMA may also have applications in the treatment of other inflammatory conditions, such as asthma and inflammatory bowel disease. Additionally, further studies are needed to fully elucidate the mechanism of action of CMA and to determine its safety and efficacy in humans.
Conclusion
In conclusion, CMA is a chemical compound that has shown promise as an analgesic and anti-inflammatory agent. Its well-established synthesis method and potential therapeutic applications make it an attractive target for further research. While there are still many questions to be answered about the mechanism of action and safety of CMA, its potential benefits make it an exciting area of study in the field of pharmacology.

Synthesis Methods

The synthesis of CMA involves the reaction of 4-chloroacetanilide with 1-methylbutylamine. This reaction is carried out in the presence of a catalyst such as palladium on carbon, which facilitates the formation of the desired product. The yield of CMA can be improved by optimizing the reaction conditions, such as temperature, pressure, and reaction time.

Scientific Research Applications

CMA has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an analgesic. Studies have shown that CMA has a strong analgesic effect in animal models of pain, which is comparable to that of morphine. CMA has also been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory conditions such as arthritis.